Cas no 2172232-25-4 (tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate
• CAS No: 2172232-25-4
• MF: C₁₃H₂₄FNO₄S
• MW: 309.397366523743
• CID: 6419798
• PubChem ID: 165532820
• Update Time: 2025-10-30

tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate
• 2172232-25-4
• tert-butyl 4-ethyl-4-[(fluorosulfonyl)methyl]piperidine-1-carboxylate
• EN300-1577423

• Inchi： 1S/C13H24FNO4S/c1-5-13(10-20(14,17)18)6-8-15(9-7-13)11(16)19-12(2,3)4/h5-10H2,1-4H3
• InChI Key： IAQFMIRYBHFLSM-UHFFFAOYSA-N
• SMILES： S(CC1(CC)CCN(C(=O)OC(C)(C)C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 309.14100758g/mol
• Monoisotopic Mass: 309.14100758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate

Research Brief on the Latest Advances in tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate (CAS: 2172232-25-4)

The compound tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate (CAS: 2172232-25-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyl and piperidine carboxylate functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological targets.

One of the key areas of research involving this compound is its application in the development of covalent inhibitors. The fluorosulfonyl group is known for its reactivity with nucleophilic residues in proteins, making it an attractive moiety for designing irreversible inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated the use of tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate as a precursor for synthesizing covalent inhibitors targeting serine proteases. The study highlighted the compound's ability to form stable adducts with the active-site serine, leading to potent and selective inhibition.

In addition to its role in covalent inhibitor design, this compound has also been investigated for its potential in radiopharmaceutical applications. The fluorosulfonyl group can be labeled with fluorine-18, a positron-emitting isotope, enabling its use in positron emission tomography (PET) imaging. A recent preprint on bioRxiv detailed the synthesis and preliminary evaluation of a fluorine-18 labeled derivative of tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate for imaging neuroinflammation. The results indicated favorable pharmacokinetics and high target specificity, suggesting its potential as a novel PET tracer.

Another notable advancement is the exploration of this compound in the context of prodrug development. Researchers have leveraged the tert-butyl carboxylate group as a protecting strategy to enhance the bioavailability of active pharmaceutical ingredients (APIs). A study in the European Journal of Medicinal Chemistry reported the successful use of tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate as a prodrug moiety for a novel class of antiviral agents. The prodrug exhibited improved solubility and metabolic stability, leading to enhanced in vivo efficacy.

Despite these promising developments, challenges remain in the optimization of the compound's synthetic routes and its broader applicability. Recent efforts have focused on improving the yield and scalability of its synthesis. A publication in Organic Process Research & Development outlined a streamlined, multi-gram scale synthesis of tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate, addressing key bottlenecks in its production. The optimized protocol featured reduced reaction times and higher purity, making it more amenable to industrial-scale applications.

In conclusion, tert-butyl 4-ethyl-4-(fluorosulfonyl)methylpiperidine-1-carboxylate (CAS: 2172232-25-4) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span covalent inhibitor design, radiopharmaceutical development, and prodrug strategies, with ongoing research continuing to uncover new possibilities. Future studies are expected to further elucidate its mechanistic insights and expand its therapeutic potential, solidifying its role in the advancement of drug discovery and development.